Cas no 2243-69-8 (4-Acetoxy-1-acetylamino-2-nitrobenzene)
4-Acetoxy-1-acetylamino-2-nitrobenzene is a nitro-substituted aromatic compound featuring both acetoxy and acetylamino functional groups. This structurally distinct molecule is primarily utilized in organic synthesis and pharmaceutical research, where its nitro and acetylated moieties enable selective reactivity in nucleophilic substitution and reduction reactions. The compound's stability under controlled conditions makes it suitable for intermediate applications in fine chemical production. Its well-defined molecular structure allows for precise modifications, facilitating the development of specialized derivatives. Handling requires standard precautions for nitroaromatic compounds, including avoidance of excessive heat or strong reducing agents. The product is typically supplied with high purity to ensure consistent performance in synthetic workflows.
2243-69-8 structure
Product name:4-Acetoxy-1-acetylamino-2-nitrobenzene
4-Acetoxy-1-acetylamino-2-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-[4-(acetyloxy)-2-nitrophenyl]-
- 4-Acetoxy-1-acetylamino-2-nitrobenzene
- (4-acetamido-3-nitrophenyl) acetate
- 4-ACETOXY-1-ACETYLAMINO-2-NITRO-BENZENE
- (3-Nitro-4-acetamino-phenyl)-acetat
- 1-Acetamido-4-acetoxy-2-nitro-benzene
- 3-Nitro-4-acetamino-1-acetoxy-benzol
- 4-(acetylamino)-3-nitrophenyl acetate
- 4-Acetoxy-1-acetylamino-2-nitro-benzol
- 4-acetyloxy-2-nitroacetanilide
- N,O-Diacetyl-4-amino-3-nitrophenol
- N-[4-(Acetyloxy)-2-nitrophenyl]-acetamide
- O.N-Diacetyl-(3-nitro-4-amino-phenol)
- HSCNPJOXRGUVFK-UHFFFAOYSA-N
- FT-0661062
- AKOS004905014
- J-014717
- SCHEMBL6500093
- NSC1325
- 4-acetamido-3-nitrophenylacetate
- Acetamide, N-[4-(acetyloxy)-2-nitrophenyl]-
- 4-ACETAMIDO-3-NITROPHENYL ACETATE
- DTXSID40277239
- AB04052
- NSC 1325
- NSC-1325
- 4-Acetamide-3-nitrophenyl acetate
- 2243-69-8
- F18282
-
- Inchi： InChI=1S/C10H10N2O5/c1-6(13)11-9-4-3-8(17-7(2)14)5-10(9)12(15)16/h3-5H,1-2H3,(H,11,13)
- InChI Key： HSCNPJOXRGUVFK-UHFFFAOYSA-N
- SMILES： C(OC1C=CC(NC(=O)C)=C([N+]([O-])=O)C=1)(=O)C
Computed Properties
- Exact Mass: 238.05900
- Monoisotopic Mass: 238.05897142g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101Ų
- XLogP3: 0.9
Experimental Properties
- Melting Point: 144-146°C
- PSA: 101.22000
- LogP: 2.07470
4-Acetoxy-1-acetylamino-2-nitrobenzene Security Information
4-Acetoxy-1-acetylamino-2-nitrobenzene Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Acetoxy-1-acetylamino-2-nitrobenzene Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A164180-5g |
4-Acetoxy-1-acetylamino-2-nitrobenzene |
2243-69-8 | 5g |
$ 425.00 | 2023-04-19 | ||
| TRC | A164180-2g |
4-Acetoxy-1-acetylamino-2-nitrobenzene |
2243-69-8 | 2g |
$ 173.00 | 2023-04-19 | ||
| TRC | A164180-10g |
4-Acetoxy-1-acetylamino-2-nitrobenzene |
2243-69-8 | 10g |
$ 816.00 | 2023-04-19 | ||
| TRC | A164180-1g |
4-Acetoxy-1-acetylamino-2-nitrobenzene |
2243-69-8 | 1g |
$ 110.00 | 2023-04-19 | ||
| TRC | A164180-25g |
4-Acetoxy-1-acetylamino-2-nitrobenzene |
2243-69-8 | 25g |
$ 1298.00 | 2023-04-19 |
4-Acetoxy-1-acetylamino-2-nitrobenzene Related Literature
-
1. Syntheses of heterocyclic compounds. Part XIV. Oxazoles from the pyrolysis of aryl azides in a mixture of a carboxylic and polyphosphoric acidR. Garner,E. B. Mullock,H. Suschitzky J. Chem. Soc. C 1966 1980
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